Cas no 2138365-34-9 (2-bromo-4-(3-phenylpropyl)-1,3-oxazole)

• Product Name: 2-bromo-4-(3-phenylpropyl)-1,3-oxazole
• CAS No: 2138365-34-9
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 5844775
• PubChem ID: 165951818
• Update Time: 2025-10-24

2-bromo-4-(3-phenylpropyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(3-phenylpropyl)-1,3-oxazole
• EN300-1124244
• 2138365-34-9

• Inchi： 1S/C12H12BrNO/c13-12-14-11(9-15-12)8-4-7-10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2
• InChI Key： BYODWOHOCKEJKV-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CO1)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 265.01023g/mol
• Monoisotopic Mass: 265.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 2-bromo-4-(3-phenylpropyl)-1,3-oxazole

Introduction to 2-bromo-4-(3-phenylpropyl)-1,3-oxazole (CAS No. 2138365-34-9)

2-bromo-4-(3-phenylpropyl)-1,3-oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 2138365-34-9, is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the oxazole class, a heterocycle characterized by a five-membered ring containing one oxygen atom and four carbon atoms. The presence of a bromine substituent at the 2-position and an aliphatic chain linked to the 4-position via a phenylpropyl group introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery.

The structure of 2-bromo-4-(3-phenylpropyl)-1,3-oxazole features a bromine atom at the 2-position of the oxazole ring, which is a common pharmacophore in medicinal chemistry due to its ability to participate in various chemical reactions such as cross-coupling reactions. The 3-phenylpropyl side chain at the 4-position adds bulk and potential for interactions with biological targets, while the phenyl ring itself can modulate electronic properties and binding affinity. This combination of structural features makes it an attractive candidate for further investigation in synthetic chemistry and drug development.

In recent years, there has been growing interest in oxazole derivatives as potential therapeutic agents due to their diverse biological activities. Oxazoles are known for their role in various biological processes, including antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The brominated oxazoles, in particular, have been extensively studied for their utility in constructing more complex molecules through transition metal-catalyzed reactions such as Suzuki-Miyaura coupling, Heck reaction, and Buchwald-Hartwig amination.

The synthesis of 2-bromo-4-(3-phenylpropyl)-1,3-oxazole can be achieved through multiple pathways, depending on the desired purity and yield. One common approach involves the bromination of an appropriately substituted oxazole precursor followed by alkylation with a 3-phenylpropyl halide or Grignard reagent. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the phenylpropyl group directly onto the brominated oxazole scaffold. These synthetic strategies highlight the compound's flexibility as a building block for more complex molecules.

From a biological perspective, 2-bromo-4-(3-phenylpropyl)-1,3-oxazole has shown promise in several preclinical studies. Its structural motif suggests potential interactions with enzymes and receptors involved in cancer progression, inflammation, and other diseases. For instance, modifications of similar oxazole derivatives have been reported to exhibit inhibitory effects on kinases and other enzymes implicated in signal transduction pathways. The bromine atom provides a handle for further derivatization, allowing researchers to fine-tune the compound's pharmacological profile.

Recent advancements in medicinal chemistry have leveraged computational methods and high-throughput screening to identify novel derivatives of 2-bromo-4-(3-phenylpropyl)-1,3-oxazole with enhanced biological activity. These studies often focus on optimizing key pharmacophoric elements such as the position of substituents on the oxazole ring and the nature of the side chains. By employing structure-based drug design principles, researchers aim to develop compounds that exhibit higher selectivity and lower toxicity compared to existing therapeutic agents.

The pharmacokinetic properties of 2-bromo-4-(3-phenylpropyl)-1,3-oxazole are also of great interest. Factors such as solubility, metabolic stability, and distribution play crucial roles in determining its efficacy as a drug candidate. Computational modeling techniques can predict these properties before experimental validation is conducted, significantly reducing the time and cost associated with drug development. Additionally, bioavailability studies are essential to ensure that the compound reaches therapeutic levels in vivo after administration.

In conclusion, 2-bromo-4-(3-phenylpropyl)-1,3-oxazole (CAS No. 2138365-34-9) represents a promising scaffold for medicinal chemistry applications. Its unique structural features offer opportunities for designing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to remain at the forefront of drug discovery efforts.